Cas no 10499-94-2 (Hexadecanoic acid, 2-(dimethylamino)-)
10499-94-2 structure
Product Name:Hexadecanoic acid, 2-(dimethylamino)-
CAS No:10499-94-2
MF:C18H37NO2
MW:299.491885900497
CID:1149093
PubChem ID:4123485
Update Time:2025-04-20
Hexadecanoic acid, 2-(dimethylamino)- Chemical and Physical Properties
Names and Identifiers
-
- Hexadecanoic acid, 2-(dimethylamino)-
- 2-(dimethylamino)hexadecanoic acid
- AKOS024343149
- 10499-94-2
- DTXSID50399572
- SCHEMBL8086181
- 2-DIMETHYLAMINO-HEXADECANOIC ACID
-
- Inchi: 1S/C18H37NO2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17(18(20)21)19(2)3/h17H,4-16H2,1-3H3,(H,20,21)
- InChI Key: DHYWSAPLZYWZSZ-UHFFFAOYSA-N
- SMILES: OC(C(CCCCCCCCCCCCCC)N(C)C)=O
Computed Properties
- Exact Mass: 299.28261
- Monoisotopic Mass: 299.282429423g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 15
- Complexity: 241
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 40.5Ų
Experimental Properties
- PSA: 40.54
Hexadecanoic acid, 2-(dimethylamino)- Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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